Cas no 1245824-36-5 (3-(Methoxymethoxy)phenylboronic Acid Pinacol Ester)

• Product Name: 3-(Methoxymethoxy)phenylboronic Acid Pinacol Ester
• CAS No: 1245824-36-5
• MF: C₁₄H₂₁BO₄
• MW: 264.125144720078
• MDL: MFCD11856040
• CID: 2083713
• PubChem ID: 73553512
• Update Time: 2025-07-20

3-(Methoxymethoxy)phenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxymethoxy)phenylboronic Acid Pinacol Ester
• SY029643
• 1,3,2-DIOXABOROLANE, 2-[3-(METHOXYMETHOXY)PHENYL]-4,4,5,5-TETRAMETHYL-
• MFCD11856040
• 1245824-36-5
• AC3352
• VZB82436
• 2-[3-(METHOXYMETHOXY)PHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• CS-0189962
• 2-(3-(Methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DB-228389
• AKOS017561346
• (2-(3-Methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD11856040
• Inchi： 1S/C14H21BO4/c1-13(2)14(3,4)19-15(18-13)11-7-6-8-12(9-11)17-10-16-5/h6-9H,10H2,1-5H3
• InChI Key： APHGOOVKGXBUOK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)OCOC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 264.1532893g/mol
• Monoisotopic Mass: 264.1532893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(Methoxymethoxy)phenylboronic Acid Pinacol Ester

Comprehensive Overview of 3-(Methoxymethoxy)phenylboronic Acid Pinacol Ester (CAS No. 1245824-36-5)

3-(Methoxymethoxy)phenylboronic Acid Pinacol Ester (CAS No. 1245824-36-5) is a highly versatile boronic ester compound widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of the methoxymethoxy (MOM) protecting group enhances its stability and reactivity, making it a preferred choice for complex molecular constructions.

The growing interest in boronic acid derivatives stems from their applications in drug discovery and bioconjugation. Researchers frequently search for terms like "boronic ester reactivity" or "MOM-protected phenylboronates" to explore their utility in targeted therapy and proteolysis-targeting chimeras (PROTACs). The compound’s CAS No. 1245824-36-5 is often referenced in patents and academic papers, highlighting its role in developing kinase inhibitors and antibody-drug conjugates (ADCs).

From an industrial perspective, 3-(Methoxymethoxy)phenylboronic Acid Pinacol Ester is valued for its air- and moisture-stable properties, unlike many boronic acids that require stringent handling. This stability aligns with the demand for green chemistry and sustainable synthesis, topics trending in SEO and AI-driven research. Users often inquire about "scalable boronate synthesis" or "pinacol ester applications," reflecting its relevance in large-scale manufacturing.

In material science, this compound contributes to OLED development and polymeric sensors. Its arylboronate moiety enables precise molecular recognition, a feature exploited in glucose sensors and environmental monitoring. Searches for "boron-based fluorescent probes" or "MOM-group stability" underscore its interdisciplinary appeal.

Analytical data for CAS No. 1245824-36-5 typically includes NMR (¹H, ¹³C, ¹¹B), HPLC purity, and melting point specifications. These metrics are critical for quality control in GMP-compliant production, a frequent concern for buyers. The compound’s MSDS (though non-hazardous) is often requested to ensure compliance with laboratory safety standards.

Future prospects for 3-(Methoxymethoxy)phenylboronic Acid Pinacol Ester include its integration into click chemistry and bioorthogonal reactions, areas gaining traction in cancer research and diagnostics. As AI-assisted drug design evolves, the demand for such high-precision intermediates will likely surge, reinforcing its commercial and scientific significance.